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Compound of Interest

Compound Name: Huratoxin

Cat. No.: B1233139 Get Quote

Essential Safety and Handling Guide for
Huratoxin
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Huratoxin,

a potent daphnane diterpene. The following procedural guidance is intended to ensure the

safety of laboratory personnel and the proper management of this compound. Adherence to

these protocols is essential to mitigate the risks associated with this toxic chemical.

Hazard Identification and Quantitative Data
Huratoxin is a highly toxic organic molecule isolated from the latex of Hura crepitans. It

belongs to the daphnane diterpene class of compounds, known for their potent biological

activities, including piscicidal (fish-killing) and cytotoxic effects. It is crucial to handle Huratoxin
with extreme caution in a controlled laboratory setting.

While a specific oral LD50 value for Huratoxin in mammals is not readily available in the

reviewed literature, its classification as a potent toxin necessitates the highest level of safety

precautions. The primary known toxic effect is as a piscicide.

Table 1: Physicochemical and Toxicological Data for Huratoxin
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Property Value Source

Chemical Formula C₃₄H₄₈O₈ --INVALID-LINK--

Molecular Weight 584.7 g/mol --INVALID-LINK--

Appearance
Pale-yellow crystals or white

powder
General for related toxins

Known Toxicological Effects
Piscicidal, Cytotoxic, Protein

Kinase C Activator

--INVALID-LINK--, --INVALID-

LINK--

Personal Protective Equipment (PPE)
Due to the potent nature of Huratoxin, a stringent PPE protocol is mandatory to prevent

accidental exposure through inhalation, skin contact, or ingestion.

Engineering Controls:

All work with Huratoxin, both in solid and solution form, must be conducted in a certified

chemical fume hood or a Class II biological safety cabinet to minimize inhalation risk.

The work area should be clearly demarcated with warning signs indicating the presence of a

highly potent toxin.

Required Personal Protective Equipment:

Gloves: Double nitrile gloves are required. Inspect gloves for any signs of damage before

use. The outer pair should be changed immediately if contamination is suspected.

Eye Protection: Tightly fitting chemical splash goggles or a full-face shield must be worn at

all times.

Lab Coat: A dedicated lab coat, preferably a disposable one or one made of a non-

permeable material, must be worn. Cuffs should be tucked into the inner pair of gloves.

Respiratory Protection: For procedures that may generate aerosols or if working with the

powdered form of the toxin, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates is required.
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Operational Plan: Safe Handling Procedures
Preparation and Handling:

Always handle Huratoxin in the smallest quantities necessary for the experiment.

When handling the solid form, use tools and techniques that minimize the generation of dust.

For solutions, use syringes with locking mechanisms to prevent accidental needlesticks.

Transport Huratoxin, whether in solid or solution form, in clearly labeled, sealed, and

shatter-proof secondary containers.

Storage:

Store Huratoxin in a designated, locked, and well-ventilated area away from incompatible

materials.

The storage container must be clearly labeled with the chemical name, concentration, and

appropriate hazard warnings.

Emergency Procedures
Personnel Exposure:

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and copious amounts of water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. An eyewash station should be readily accessible. Seek

immediate medical attention.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention. Provide the medical team with the Safety Data Sheet (SDS) for Huratoxin if

available, or this document.

Spill Cleanup:

The following workflow outlines the procedure for managing a Huratoxin spill.

Immediate Actions Assessment & Preparation Containment & Cleanup Disposal & Follow-up

Evacuate Immediate Area Alert Others & Supervisor Secure the Area (Restrict Access) Assess Spill Size & Risk Don Appropriate PPE
(Double Gloves, Goggles, Respirator, Lab Coat)

Prepare Spill Kit
(Absorbent Pads, Decontamination Solution, Waste Bags) Contain Spill with Absorbent Material Apply Decontamination Solution Wipe Area with Absorbent Pads Repeat Wipe Down 2-3 Times Dispose of All Contaminated Materials

as Hazardous Waste Decontaminate Reusable Tools Remove PPE Correctly Wash Hands Thoroughly Report Incident

Click to download full resolution via product page

To cite this document: BenchChem. [Personal protective equipment for handling Huratoxin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233139#personal-protective-equipment-for-
handling-huratoxin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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